Cas no 1803696-50-5 (4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1803696-50-5
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4847768
• Update Time: 2025-07-18

4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C7H4BrF2NO2/c8-3-1-2-11-5(6(9)10)4(3)7(12)13/h1-2,6H,(H,12,13)
• InChI Key： LGYBRTKWDCIUIN-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.7
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid

Comprehensive Overview of 4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1803696-50-5)

In the realm of pharmaceutical intermediates and agrochemical synthesis, 4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid (CAS No. 1803696-50-5) has emerged as a pivotal compound. Its unique structural features, including the difluoromethyl and carboxylic acid functional groups, make it a versatile building block for drug discovery and material science. Researchers and manufacturers are increasingly focusing on this compound due to its potential applications in developing novel kinase inhibitors and herbicides, aligning with the growing demand for precision medicine and sustainable agriculture.

The molecular structure of 4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid combines a pyridine core with strategic substitutions that enhance its reactivity. The bromine atom at the 4-position allows for further functionalization via cross-coupling reactions, while the difluoromethyl group contributes to metabolic stability—a critical factor in medicinal chemistry. This dual functionality addresses key challenges in modern small-molecule drug design, particularly in optimizing bioavailability and target selectivity, topics frequently searched in AI-driven drug discovery platforms.

Recent advancements in green chemistry have spotlighted compounds like CAS No. 1803696-50-5 as eco-friendly alternatives. Its synthetic pathways are being refined to reduce hazardous byproducts, responding to industry trends toward sustainable chemical production. Analytical techniques such as HPLC purity testing and NMR characterization ensure rigorous quality control, meeting the stringent requirements of GMP-certified facilities—a frequent concern among pharmaceutical procurement specialists.

From a commercial perspective, the global market for halogenated pyridine derivatives is projected to grow at a CAGR of 6.2% (2023-2030), with 4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid gaining traction in contract research organizations (CROs). Its role in synthesizing proteolysis-targeting chimeras (PROTACs) has particularly attracted attention, given the rising interest in targeted protein degradation therapies. These applications are frequently queried in patent database searches, reflecting the compound's intellectual property significance.

Storage and handling protocols for CAS No. 1803696-50-5 emphasize stability under inert conditions, with recommended temperatures below -20°C for long-term preservation. Such specifications cater to the needs of high-throughput screening laboratories, where compound integrity directly impacts experimental reproducibility—a hot topic in automated synthesis forums. The compound's compatibility with microwave-assisted reactions further enhances its utility in accelerated medicinal chemistry programs.

Innovative applications extend to electronic materials, where the electron-withdrawing properties of the difluoromethyl group contribute to charge transport modulation. This intersects with the booming field of organic semiconductors, addressing frequent search queries about pyridine-based OLED materials. The carboxylic acid moiety additionally enables covalent anchoring to metal oxides, relevant for molecular sensor development—an area gaining momentum in IoT-enabled diagnostics.

Quality benchmarks for 4-Bromo-2-(difluoromethyl)pyridine-3-carboxylic acid typically require ≥98% purity (HPLC), with strict limits on residual solvents. These parameters are crucial for preclinical studies, where impurity profiles must comply with ICH guidelines—a recurring theme in regulatory affairs discussions. Leading suppliers now provide comprehensive COA documentation and stability studies to meet these demands, reflecting evolving industry standards.

Future research directions may explore the compound's utility in bioconjugation techniques, leveraging its bromine handle for click chemistry applications. This aligns with the surge in antibody-drug conjugate (ADC) development, a trending topic in oncological research publications. The compound's structural features position it as a potential linker component, bridging small molecules to biological vectors—an application frequently hypothesized in drug delivery webinars.